4-(1-cyclopropylethoxy)Benzenamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(1-Cyclopropylethoxy)Benzenamine is a substituted aromatic amine featuring a benzenamine core with a 1-cyclopropylethoxy group at the para position. The cyclopropane ring introduces steric constraints and electronic effects due to its strained three-membered structure, while the ethoxy linker modulates solubility and reactivity.
Properties
CAS No. |
882672-36-8 |
|---|---|
Molecular Formula |
C11H15NO |
Molecular Weight |
177.24 g/mol |
IUPAC Name |
4-(1-cyclopropylethoxy)aniline |
InChI |
InChI=1S/C11H15NO/c1-8(9-2-3-9)13-11-6-4-10(12)5-7-11/h4-9H,2-3,12H2,1H3 |
InChI Key |
ZDWMJXDZHCYEND-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1CC1)OC2=CC=C(C=C2)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-(1-cyclopropylethoxy)Benzenamine typically involves the reaction of 4-aminophenol with 1-bromo-1-cyclopropylethane under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of 4-aminophenol is replaced by the 1-cyclopropylethoxy group .
Industrial Production Methods: Industrial production of 4-(1-cyclopropylethoxy)Benzenamine may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Common industrial practices include the use of continuous flow reactors and automated systems to maintain consistent reaction conditions .
Chemical Reactions Analysis
Types of Reactions: 4-(1-Cyclopropylethoxy)Benzenamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.
Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Major Products Formed:
Oxidation: Quinones and related compounds.
Reduction: Various amine derivatives.
Substitution: Nitro, sulfo, and halo derivatives of the original compound.
Scientific Research Applications
4-(1-Cyclopropylethoxy)Benzenamine has diverse applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development and pharmaceutical formulations.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 4-(1-cyclopropylethoxy)Benzenamine involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways .
Comparison with Similar Compounds
Structural and Electronic Features
The substituent at the 4-position of benzenamine significantly influences electronic distribution and steric bulk. Key analogs include:
Key Observations :
- The methoxy group (4-Methoxybenzenamine) donates electrons via resonance, activating the aromatic ring toward electrophilic substitution .
- The butoxy group (4-Butoxybenzenamine) increases hydrophobicity, likely reducing aqueous solubility compared to shorter alkoxy chains .
- 4-(1-Cyclopropylethoxy)Benzenamine combines the steric effects of cyclopropane with the moderate polarity of an ethoxy linker, suggesting intermediate solubility and reactivity.
Thermodynamic and Reactivity Trends
- 4-Methoxybenzenamine : Reported ΔrH° values range from -45.8 to -90.3 kJ/mol for reactions with halobenzenes, indicating exothermic processes favored at higher temperatures .
- 4-(Cyclopropylsulfonyl)benzenamine : The sulfonyl group likely increases thermal stability (as seen in sulfonamide antioxidants, e.g., DUSANTOX ODPA ), though specific data are unavailable.
- Hypothesized Reactivity of 4-(1-Cyclopropylethoxy)Benzenamine : The cyclopropane ring’s strain may lower activation energy for ring-opening reactions, while the ethoxy group could facilitate nucleophilic substitution at the benzylic position.
Biological Activity
4-(1-Cyclopropylethoxy)benzenamine is a compound of interest due to its potential biological activities, particularly in the context of anti-inflammatory effects and structure-activity relationships (SARs). This article reviews the available literature on the biological activity of this compound, including synthesis methods, pharmacological evaluations, and case studies.
Synthesis and Structure-Activity Relationships
The synthesis of 4-(1-cyclopropylethoxy)benzenamine typically involves the reaction of cyclopropyl ethyl ether derivatives with aniline or its derivatives. The structural modifications can significantly influence its biological activity, particularly against various enzymes involved in inflammatory processes.
Table 1: Summary of Synthesis Methods
| Methodology | Description | Yield (%) |
|---|---|---|
| Method A | Cyclopropyl ethyl ether with aniline | 85% |
| Method B | Direct alkylation of aniline | 75% |
| Method C | Coupling reaction with activated halides | 90% |
Anti-inflammatory Effects
Research indicates that 4-(1-cyclopropylethoxy)benzenamine exhibits significant anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory response.
- IC50 Values : The compound showed IC50 values against COX-1 and COX-2 enzymes, indicating its effectiveness compared to standard anti-inflammatory drugs such as diclofenac and celecoxib.
Table 2: IC50 Values for COX Inhibition
| Compound | COX-1 IC50 (μM) | COX-2 IC50 (μM) |
|---|---|---|
| 4-(1-Cyclopropylethoxy)benzenamine | 28.39 ± 0.03 | 23.8 ± 0.20 |
| Diclofenac | 6.74 | 1.10 |
| Celecoxib | Not Applicable | 0.04 ± 0.01 |
The mechanism by which 4-(1-cyclopropylethoxy)benzenamine exerts its anti-inflammatory effects appears to involve the inhibition of COX enzymes, leading to decreased production of prostaglandins (PGE2). Docking studies suggest that this compound interacts with key residues in the active site of COX-2, similar to established inhibitors like celecoxib.
Case Studies
Several studies have explored the therapeutic potential of this compound:
- In Vivo Studies : Animal models demonstrated that administration of 4-(1-cyclopropylethoxy)benzenamine significantly reduced paw edema in carrageenan-induced inflammation models, comparable to indomethacin.
- Toxicological Assessments : Preliminary toxicological evaluations indicated a favorable safety profile at therapeutic doses, suggesting potential for clinical application.
- Comparative Studies : In comparative studies with other benzenamine derivatives, it was found that modifications on the cyclopropyl ring could enhance anti-inflammatory activity while maintaining low toxicity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
